Cas no 110072-15-6 (19-Norpregna-4,15-dien-20-yn-3-one,17-hydroxy-11-methylene-, (17a)-)

• Product Name: 19-Norpregna-4,15-dien-20-yn-3-one,17-hydroxy-11-methylene-, (17a)-
• CAS No: 110072-15-6
• MF: C₂₁H₂₄O₂
• MW: 308.414066314697
• CID: 171755
• PubChem ID: 159355
• Update Time: 2025-04-19

19-Norpregna-4,15-dien-20-yn-3-one,17-hydroxy-11-methylene-, (17a)- Chemical and Physical Properties

Names and Identifiers

• 19-Norpregna-4,15-dien-20-yn-3-one,17-hydroxy-11-methylene-, (17a)-
• TOSAGESTIN
• (17alpha)-17-Hydroxy-11-methylene-19-norpregna-4,15-dien-20-yn-3-one
• (17beta)-17-ethynyl-17-hydroxy-11-methylideneestra-4,15-dien-3-one
• ORG-30659
• CS-0025538
• 11-Methylene-D-15-norethisterone
• (8R,9S,10R,13S,14S,17R)-17-ethynyl-17-hydroxy-13-methyl-11-methylidene-2,6,7,8,9,10,12,14-octahydro-1H-cyclopenta[a]phenanthren-3-one
• Org 30659
• DTXSID50891344
• UNII-YS7Z529O22
• Q27294689
• YS7Z529O22
• ORG30659
• 17-Hydroxy-11-methylene-19-nor-17 alpha-pregna-4,15-dien-20-yn-3-one
• 19-Norpregna-4,15-dien-20-yn-3-one, 17-hydroxy-11-methylene-, (17alpha)-
• 19-Norpregna-4,15-dien-20-yn-3-one, 17-hydroxy-11-methylene-, (17 alpha)-
• LETOGESTIN
• CHEMBL2107658
• 17-Hydroxy-11-methylene-19-nor-17alpha-pregna-4,15-dien-20-yn-3-one
• Tosagestin [USAN]
• Tosagestin [USAN:INN]
• Tosagestin (USAN/INN)
• 11-Methylene-delta-15-norethisterone
• SCHEMBL354145
• TOSAGESTIN [INN]
• (8R,9S,10R,13S,14S,17S)-17-Ethynyl-17-hydroxy-13-methyl-11-methylidene-2,6,7,8,9,10,12,14-octahydro-1H-cyclopenta[a]phenanthren-3-one
• D06197
• 110072-15-6
• NS00126940
• HY-106297
• AKOS040749664

• Inchi： 1S/C21H24O2/c1-4-21(23)10-9-18-17-7-5-14-11-15(22)6-8-16(14)19(17)13(2)12-20(18,21)3/h1,9-11,16-19,23H,2,5-8,12H2,3H3/t16-,17-,18-,19+,20-,21-/m0/s1
• InChI Key： YJSTYQGZKJHXLN-OLGWUGKESA-N
• SMILES： O[C@@]1(C#C)C=C[C@@H]2[C@]1(C)CC(=C)[C@@H]1[C@H]3CCC(C=C3CC[C@@H]21)=O

Computed Properties

• Exact Mass: 308.178
• Monoisotopic Mass: 308.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.17
• Boiling Point: 465°Cat760mmHg
• Flash Point: 197.8°C
• Refractive Index: 1.597

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives